Cas no 2138132-76-8 (2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid)

• Product Name: 2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid
• CAS No: 2138132-76-8
• MF: C₇H₁₃NO₅S
• MW: 223.246821165085
• CID: 6073093
• PubChem ID: 165744966
• Update Time: 2025-10-29

2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid
• 2138132-76-8
• EN300-705036
• 2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid

• Inchi： 1S/C7H13NO5S/c1-8-13-7(4-6(9)10)2-3-14(11,12)5-7/h8H,2-5H2,1H3,(H,9,10)
• InChI Key： LMIZECINVHJMBE-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(=O)O)(C1)ONC)(=O)=O

Computed Properties

• Exact Mass: 223.05144369g/mol
• Monoisotopic Mass: 223.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 101Ų

Additional information on 2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid

Research Briefing on 2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid (CAS: 2138132-76-8)

The compound 2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid (CAS: 2138132-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel sulfonamide-based therapeutics. Its structure, featuring a thiolane ring with a methylaminooxy moiety and a carboxylic acid functional group, allows for diverse chemical modifications, making it a valuable scaffold for drug discovery. Researchers have successfully utilized this compound in the development of protease inhibitors and anti-inflammatory agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements involves the application of 2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid in targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a linker in antibody-drug conjugates (ADCs), where it facilitated the stable attachment of cytotoxic payloads to monoclonal antibodies. This innovation has shown promise in preclinical models of cancer, with improved pharmacokinetic profiles and reduced off-target effects.

Further investigations into the compound's mechanism of action have revealed its ability to modulate sulfotransferase activity, a key enzyme family involved in drug metabolism and hormone regulation. This property has sparked interest in its potential application for treating endocrine disorders and metabolic diseases. In vitro studies have shown that derivatives of this compound exhibit selective inhibition of specific sulfotransferase isoforms, suggesting a path for developing targeted therapies.

The synthetic pathways for 2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid have also seen significant optimization in recent years. A 2024 patent application disclosed a novel, high-yield synthesis route that reduces production costs while maintaining high purity standards. This advancement is particularly important for scaling up production to meet potential clinical demand.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and optimizing its pharmacological properties. Current research efforts are focused on structure-activity relationship studies to improve its selectivity and reduce potential toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{3-[(Methylamino)oxy]-1,1-dioxo-1lambda6-thiolan-3-yl}acetic acid represents an exciting area of research in chemical biology and drug development. Its unique structural features and demonstrated biological activities position it as a promising candidate for multiple therapeutic applications. Continued research in this area is expected to yield significant advancements in targeted therapies and precision medicine approaches.